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Compound Name: Thp-peg10-OH
CAS No.: 42607-90-9
Cat. No.: B11928172
Get Quote
. J

A Note on Terminology: Initial searches for "Thp-peg10-OH" identified this compound as a
PEG-based PROTAC (Proteolysis Targeting Chimera) linker, a chemical tool used in the
synthesis of PROTACSs.[1] The extensive body of cancer research, however, focuses on
Paternally Expressed Gene 10 (PEG10), an oncogene implicated in the progression of
numerous cancers. Given the detailed requirements of this request for in-depth cancer
research applications, this document will focus on the latter, as it is a well-documented
therapeutic target in oncology.

Application Notes: The Role of PEG10 in Oncology

Paternally Expressed Gene 10 (PEG10) is a retrotransposon-derived imprinted gene that is
highly expressed during embryonic development and in the placenta.[2][3] While its expression
is tightly restricted in most normal adult tissues, PEG10 is significantly upregulated in a variety
of human cancers, including prostate, breast, colorectal, liver, and head and neck squamous
cell carcinoma.[2][3] Its re-emergence in tumor cells is strongly associated with aggressive
disease, poor prognosis, and resistance to therapy.

Oncogenic Functions of PEG10:
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o Promotion of Cell Proliferation: PEG10 has been demonstrated to enhance cancer cell
proliferation. Overexpression of PEG10 in cancer cell lines leads to accelerated growth,
while its knockdown results in significant growth retardation.

« Inhibition of Apoptosis: A key feature of cancer cells is their ability to evade programmed cell
death (apoptosis). PEG10 contributes to this by inhibiting apoptotic pathways, thereby
promoting cell survival. In some contexts, it has been shown to increase the expression of
the anti-apoptotic protein Bcl-2 and decrease the pro-apoptotic protein Bax.

o Enhancement of Cell Migration and Invasion: PEG10 plays a crucial role in tumor metastasis
by promoting the migration and invasion of cancer cells. This is partly achieved by
upregulating the expression of matrix metalloproteinases (MMPs) like MMP-2 and MMP-9,
which degrade the extracellular matrix, and by promoting the epithelial-mesenchymal
transition (EMT).

 Induction of Therapy Resistance: Recent studies have implicated PEG10 in the development
of resistance to cancer therapies. For instance, in hormone receptor-positive (HR+) breast
cancer, upregulation of PEG10 has been identified as a mechanism of acquired resistance to
CDKA4/6 inhibitors like palbociclib.

PEG10 as a Therapeutic Target:

The oncogenic functions of PEG10 and its limited expression in normal tissues make it an
attractive target for cancer therapy. Strategies to inhibit PEG10 function are actively being
explored, including the use of SIRNA and antisense oligonucleotides (ASOSs) to silence its
expression. Combination therapies, such as the co-administration of PEG10 inhibitors with
CDKA4/6 inhibitors, have shown promise in overcoming drug resistance in preclinical models.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on PEG10 in cancer.

Table 1: PEG10 Expression and Patient Outcomes
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Cancer Type Finding

Impact on Survival Reference

Increased PEG10

expression is an
Colorectal Cancer independent predictor
of poor overall

survival.

Median survival of 38
months with abnormal
PEG10 vs. 83 months

in control.

High PEG10

expression is
Breast Cancer associated with
distant metastasis and

poor clinical outcome.

Significantly shorter
recurrence-free

survival.

High PEG10

expression is

Head and Neck

Squamous Cell ) ]
) associated with poor
Carcinoma ] ]
patient survival.

Not quantitatively
specified in the

provided text.

PEG10 expression is
Hepatocellular an independent
Carcinoma predictor of early

tumor recurrence.

Not quantitatively
specified in the

provided text.

Table 2: Effects of PEG10 Modulation in Preclinical Models
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Cancer Type

Experimental
Model

Modulation

Key Result Reference

Breast Cancer

Palbociclib-
resistant HR+

breast cancer

PEG10-targeting
SiRNA or ASOs +

Synergistically
inhibited cell

proliferation and

cells and Palbociclib
tumor growth.
xenografts
PEG10
contributes to
Colorectal HCT-116 and ) )
) In vitro studies cellular
Cancer HT-29 cell lines

proliferation and

invasion.

Breast Cancer

Breast cancer

cell lines

Ectopic
overexpression
of PEG10

Enhanced cell
proliferation,
migration, and
invasion.
Downregulated
E-cadherin and
upregulated
MMP-1, -2, and
-9.

Experimental Protocols

Below are detailed methodologies for key experiments used to investigate the role of PEG10 in

cancer.

1. Generation of Palbociclib-Resistant Breast Cancer Cells

e Objective: To develop cell line models of acquired resistance to CDK4/6 inhibitors.

e Protocol:

o Culture human HR+ breast cancer cell lines (e.g., MCF-7, T-47D) in standard growth

medium.
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o Expose the cells to an initial low dose of palbociclib.

o Gradually increase the concentration of palbociclib in the culture medium over a period of
7-9 months.

o Continuously monitor cell viability and proliferation to select for a population of cells that
can grow in the presence of high concentrations of palbociclib.

o Confirm resistance by comparing the IC50 value of the resistant cells to the parental cells
using a cell viability assay.

o Characterize the resistant cells for molecular changes, such as the upregulation of
PEG10, using techniques like g°PCR and Western blotting.

2. In Vitro Cell Proliferation and Viability Assay (e.g., CellTiter-Glo®)
» Objective: To assess the effect of PEG10 modulation on cancer cell proliferation.
e Protocol:

o Transfect cancer cells (e.g., HCT-116, HT-29) with either a PEG10-targeting siRNA, a
PEG10 overexpression plasmid, or a non-targeting control.

o After 18 hours, seed the transfected cells into 96-well plates at a density of 1,000 cells per
well.

o Incubate the plates for 48 and 96 hours.

o At each time point, add CellTiter-Glo® reagent to the wells according to the manufacturer's
instructions (Promega).

o Measure the luminescence, which is proportional to the amount of ATP and thus an
indicator of the number of viable cells.

3. In Vitro Apoptosis Assay (e.g., Caspase-Glo® 3/7)

o Objective: To determine if PEG10 modulation affects apoptosis.
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e Protocol:

(¢]

Follow steps 1-3 of the cell proliferation assay protocol.

At each time point, add Caspase-Glo® 3/7 reagent to the wells as per the manufacturer's
protocol (Promega).

This reagent contains a substrate for caspases 3 and 7, which are key executioner
caspases in the apoptotic pathway.

Measure the luminescence, which is proportional to caspase activity and thus an indicator
of apoptosis.

4. In Vivo Xenograft Tumor Growth Assay

o Objective: To evaluate the effect of PEG10 inhibition on tumor growth in a living organism.

e Protocol:

Establish palbociclib-resistant tumor xenografts by subcutaneously injecting palbociclib-
resistant breast cancer cells into immunodeficient mice.

Once tumors are established, randomize the mice into treatment groups (e.g., vehicle
control, palbociclib alone, PEG10 ASO alone, combination of palbociclib and PEG10
ASO).

Administer the treatments according to a predetermined schedule.
Measure tumor volume regularly using calipers.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
immunohistochemistry for PEG10 expression).

Visualizations: Signaling Pathways and Workflows

Signaling Pathway of PEG10 in CDK4/6 Inhibitor Resistance
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Caption: PEG10 promotes CDKA4/6 inhibitor resistance by suppressing p21 and SIAH1.

Experimental Workflow for Studying PEG10 in Drug Resistance
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Caption: Workflow for investigating PEG10's role in drug resistance.

Logical Relationship of PEG10's Oncogenic Functions
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Caption: PEG10's multifaceted role in promoting cancer progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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